1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine

• IUPAC Name: 1-benzyl-N-[(3,4-dichlorophenyl)methyl]piperidin-4-amine
• InChI: InChI=1S/C19H22Cl2N2/c20-18-7-6-16(12-19(18)21)13-22-17-8-10-23(11-9-17)14-15-4-2-1-3-5-15/h1-7,12,17,22H,8-11,13-14H2
• InChI Key: FOEXCKIKBYLKJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCC2=CC(=C(C=C2)Cl)Cl)CC3=CC=CC=C3
• Molecular Formula: C19H22Cl2N2
• Molecular Weight: 349.3 g/mol

Description

1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine, also known as BTCP, is a psychoactive compound that belongs to the class of phenylpiperidine derivatives. It was first synthesized in the 1950s as a potential analgesic and anesthetic agent. However, due to its high abuse potential and addictive properties, it was never approved for medical use. Despite this, BTCP has been the subject of scientific research, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine acts as a dopamine reuptake inhibitor, which means it prevents the reuptake of dopamine into presynaptic neurons, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels is thought to be responsible for the drug's euphoric and addictive properties. Additionally, 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine has been shown to have affinity for the sigma-1 receptor, which may contribute to its analgesic effects.
Biochemical and Physiological Effects:
1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine has been shown to have potent analgesic effects in animal models of pain. It has also been shown to have stimulant properties, leading to increased locomotor activity in rodents. Additionally, 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine has been shown to have reinforcing properties, leading to self-administration in animal models of addiction. 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine has also been shown to have effects on cognitive function, including impairments in working memory and attention.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine in lab experiments is its potent analgesic properties, which make it a useful tool for studying pain. Additionally, its effects on the dopamine system make it a useful tool for studying addiction. However, one limitation of using 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine in lab experiments is its high abuse potential, which may limit its use in certain settings.

Future Directions

There are several future directions for research on 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine. One area of research could focus on the development of analogs of 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine that have reduced abuse potential but retain its analgesic properties. Additionally, further research could be done to elucidate the mechanism of action of 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine on the dopamine system and its role in addiction. Finally, 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine could be used as a tool to study the effects of psychoactive compounds on behavior and cognition in animal models.

Scientific Research Applications

1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine has been used in scientific research to study its effects on the central nervous system. It has been shown to have potent analgesic properties and has been used in animal models of pain to test its efficacy. Additionally, 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine has been used as a tool to study the dopamine system in the brain and its role in addiction. 1-benzyl-N-(3,4-dichlorobenzyl)-4-piperidinamine has also been used to study the effects of psychoactive compounds on behavior and cognition.